N-(4-(6-morpholinopyridazin-3-yl)phenyl)-3-nitrobenzenesulfonamide

• IUPAC Name: N-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C20H19N5O5S/c26-25(27)17-2-1-3-18(14-17)31(28,29)23-16-6-4-15(5-7-16)19-8-9-20(22-21-19)24-10-12-30-13-11-24/h1-9,14,23H,10-13H2
• InChI Key: NJICTOOEUDHISM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NN=C(C=C2)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=CC(=C4)[N+](=O)[O-]
• Molecular Formula: C20H19N5O5S
• Molecular Weight: 441.5 g/mol

Description

N-(4-(6-morpholinopyridazin-3-yl)phenyl)-3-nitrobenzenesulfonamide, also known as MPN, is a chemical compound that has gained significant attention in the scientific community due to its potential biomedical applications. MPN is a sulfonamide-based compound that has been shown to exhibit potent inhibitory effects on various enzymes and receptors, making it a promising candidate for drug development.

Scientific Research Applications

Antidiabetic Activity

Nitrobenzenesulfonamide derivatives have been found to possess promising antidiabetic properties. A study on the nitrobenzenesulfochlorination products of β-aminopropioamidoximes, functionalized with six-membered N-heterocycles like morpholine, showed in vitro α-glucosidase activity higher than the reference drug acarbose. This suggests their potential in antidiabetic drug development (Kayukova et al., 2022).

Anticancer Properties

Sulfonamide derivatives have demonstrated significant pro-apoptotic effects on cancer cells via the activation of p38/ERK phosphorylation. These compounds could notably reduce cell proliferation and induce mRNA expression of pro-apoptotic genes, suggesting a pathway for potential cancer therapies (Cumaoğlu et al., 2015).

Computational and Structural Analysis

The synthesis and structural characterization of new sulfonamide molecules have been explored, providing insights into their potential therapeutic applications. Computational studies, including density functional theory (DFT) and molecular dynamics simulations, offer a deeper understanding of their molecular interactions and reactivity, which is crucial for drug design (Murthy et al., 2018).

Enzyme Inhibition

Sulfonamide derivatives have been studied for their enzyme inhibition properties, targeting enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and tyrosinase. These enzymes are associated with diseases such as Alzheimer's and Parkinson's. The inhibition of these enzymes suggests potential therapeutic applications for related disorders (Lolak et al., 2020).

Antimicrobial and Antioxidant Activities

Studies on sulfonamide derivatives incorporating triazine motifs have revealed their moderate antioxidant properties and significant inhibitory effects against various enzymes. These compounds exhibit promising antimicrobial activity, indicating their potential as leads for developing new antimicrobial agents (Lolak et al., 2020).